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Compound of Interest

Compound Name:
2-(4-Bromo-3-

methoxyphenyl)acetonitrile

Cat. No.: B184824 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical intermediates are paramount. This document provides immediate,

essential safety and logistical information for 2-(4-Bromo-3-methoxyphenyl)acetonitrile, a

key building block in the synthesis of various pharmaceutical and agrochemical compounds.

The following procedural guidance is based on the known hazards of structurally similar

brominated and nitrile-containing aromatic compounds.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 2-(4-Bromo-3-methoxyphenyl)acetonitrile is

not readily available, data from analogous compounds such as bromoacetonitrile and other

substituted phenylacetonitriles indicate that this compound should be handled as acutely toxic.

The primary hazards are associated with its bromo and nitrile functional groups.

Anticipated GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Note: This classification is inferred from structurally related compounds and should be treated

as a conservative estimate.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks of exposure. The following table

outlines the minimum required PPE for handling 2-(4-Bromo-3-methoxyphenyl)acetonitrile.
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Body Part PPE Specification Rationale

Hands
Double-gloving with nitrile

rubber gloves.[1]

Provides a robust barrier

against dermal absorption, a

primary route of exposure for

nitrile compounds.[1]

Eyes/Face
Chemical safety goggles and a

face shield.

Protects against splashes and

potential vapors, which can

cause severe eye irritation.

Body
A chemically resistant lab coat,

worn fully buttoned.

Prevents contamination of

personal clothing and skin.

Respiratory
A NIOSH-approved respirator

with organic vapor cartridges.

Essential for weighing,

transferring, or any procedure

with the potential to generate

dust or aerosols.

Experimental Protocols: Safe Handling and
Operation
Adherence to strict operational protocols is essential to ensure a safe laboratory environment.

3.1. Designated Work Area

All work with 2-(4-Bromo-3-methoxyphenyl)acetonitrile must be conducted in a

designated area within a certified chemical fume hood.

The work area should be clearly labeled with a warning sign indicating the presence of a

toxic chemical.

3.2. Weighing and Transferring

Before handling, ensure all necessary PPE is correctly worn.

Conduct all weighing and transferring of the solid compound within the chemical fume hood

to minimize inhalation exposure.
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Use a spatula for transfers and avoid creating dust.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Close the container tightly immediately after use.

3.3. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.
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For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

For large spills, contact your institution's environmental health and safety department

immediately.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of 2-(4-Bromo-3-methoxyphenyl)acetonitrile and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:

Solid Waste: Unused or contaminated 2-(4-Bromo-3-methoxyphenyl)acetonitrile.

Liquid Waste: Solutions containing the compound and contaminated solvents.

Contaminated Materials: Used PPE, weighing paper, and other disposable labware.

Disposal Protocol:

Segregation: All waste streams containing this compound must be segregated as

halogenated organic waste. Do not mix with non-halogenated waste.[1]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Halogenated

Organic Compound, Toxic" and list the full chemical name.

Containerization:

Solid waste should be collected in a clearly labeled, sealed, and chemically compatible

container.

Liquid waste should be collected in a labeled, leak-proof, and shatter-resistant container.

Contaminated disposables should be double-bagged and placed in a designated

hazardous waste container.
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Final Disposal: Arrange for collection and disposal by a licensed hazardous waste disposal

company. Incineration at a facility equipped with appropriate scrubbers to handle both

brominated and nitrogen-containing compounds is the preferred method of disposal.

Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 2-(4-Bromo-3-methoxyphenyl)acetonitrile.
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Caption: Workflow for safe handling and disposal of 2-(4-Bromo-3-
methoxyphenyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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